- Preparation of pyridyl derivatives as bromodomain inhibitors, World Intellectual Property Organization, , ,
Cas no 955978-74-2 (4-Bromo-1H-indole-2-carbonitrile)
955978-74-2 structure
Product Name:4-Bromo-1H-indole-2-carbonitrile
CAS No:955978-74-2
MF:C9H5BrN2
MW:221.053400754929
MDL:MFCD13193376
CID:1025448
PubChem ID:59151301
Update Time:2024-10-25
4-Bromo-1H-indole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1H-indole-2-carbonitrile
- 1H-Indole-2-carbonitrile, 4-bromo-
- XFDNTTNQXSIPDZ-UHFFFAOYSA-N
- 6478AC
- FCH1381928
- ST2411143
- AX8226889
- 4-Bromo-1H-indole-2-carbonitrile (ACI)
- DS-001410
- SCHEMBL993313
- DTXSID10731116
- AKOS016000191
- MFCD13193376
- O11163
- DS-11503
- SY112803
- 955978-74-2
-
- MDL： MFCD13193376
- Inchi： 1S/C9H5BrN2/c10-8-2-1-3-9-7(8)4-6(5-11)12-9/h1-4,12H
- InChI Key： XFDNTTNQXSIPDZ-UHFFFAOYSA-N
- SMILES： N#CC1NC2C(=C(C=CC=2)Br)C=1
Computed Properties
- Exact Mass: 219.96400
- Monoisotopic Mass: 219.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.6
- XLogP3: 2.8
Experimental Properties
- Boiling Point: 405.9°C at 760 mmHg
- PSA: 39.58000
- LogP: 2.80208
4-Bromo-1H-indole-2-carbonitrile Security Information
- Hazard Statement： H302-H315-H319-H332-H335
- Storage Condition：Sealed in dry,Room Temperature
4-Bromo-1H-indole-2-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1H-indole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GT927-50mg |
4-Bromo-1H-indole-2-carbonitrile |
955978-74-2 | 97% | 50mg |
429.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GT927-200mg |
4-Bromo-1H-indole-2-carbonitrile |
955978-74-2 | 97% | 200mg |
1159.0CNY | 2021-08-04 | |
| Chemenu | CM148232-1g |
4-Bromo-1H-indole-2-carbonitrile |
955978-74-2 | 95%+ | 1g |
$448 | 2021-08-05 | |
| abcr | AB439471-250 mg |
4-Bromo-1H-indole-2-carbonitrile; . |
955978-74-2 | 250MG |
€198.70 | 2022-03-02 | ||
| Chemenu | CM148232-250mg |
4-Bromo-1H-indole-2-carbonitrile |
955978-74-2 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM148232-1g |
4-Bromo-1H-indole-2-carbonitrile |
955978-74-2 | 95%+ | 1g |
$*** | 2023-03-31 | |
| abcr | AB439471-1 g |
4-Bromo-1H-indole-2-carbonitrile; . |
955978-74-2 | 1g |
€602.00 | 2023-04-22 | ||
| Matrix Scientific | 089820-250mg |
4-Bromo-1H-indole-2-carbonitrile, 95+% |
955978-74-2 | 95+% | 250mg |
$492.00 | 2023-09-09 | |
| Matrix Scientific | 089820-1g |
4-Bromo-1H-indole-2-carbonitrile, 95+% |
955978-74-2 | 95+% | 1g |
$1092.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B891779-1g |
4-Bromo-1H-indole-2-carbonitrile |
955978-74-2 | 97% | 1g |
4,034.70 | 2021-05-17 |
4-Bromo-1H-indole-2-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Propylphosphonic anhydride Solvents: Ethyl acetate ; 7 h, 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; 30 min, 120 °C
1.2 Solvents: Water ; 0 °C
1.2 Solvents: Water ; 0 °C
Reference
- Preparation of heteroaryl-substituted indole derivatives for restoring mutant p53 function, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; 45 min, reflux; cooled
1.2 Reagents: Sodium carbonate Solvents: Water
1.2 Reagents: Sodium carbonate Solvents: Water
Reference
- Preparation of thienopyrimidine derivatives as inhibitors of PI3 kinase, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; 45 min, reflux
1.2 Reagents: Sodium carbonate Solvents: Water
1.2 Reagents: Sodium carbonate Solvents: Water
Reference
- 2-(Morpholin-4-yl)pyrimidine derivatives as PI3K inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; 45 min, reflux; cooled
Reference
- Preparation of thienopyrimidine derivatives as PI3 kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium hydroxide
1.2 Reagents: Hydrochloric acid
1.3 Reagents: Oxalyl chloride Solvents: Dichloromethane
1.4 Reagents: Ammonia Solvents: Water
1.5 Reagents: Phosphorus oxychloride Solvents: Toluene ; reflux
1.2 Reagents: Hydrochloric acid
1.3 Reagents: Oxalyl chloride Solvents: Dichloromethane
1.4 Reagents: Ammonia Solvents: Water
1.5 Reagents: Phosphorus oxychloride Solvents: Toluene ; reflux
Reference
- Preparation of catechol diethers as anti-HIV agents, World Intellectual Property Organization, , ,
4-Bromo-1H-indole-2-carbonitrile Raw materials
4-Bromo-1H-indole-2-carbonitrile Preparation Products
4-Bromo-1H-indole-2-carbonitrile Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
955978-74-2 (4-Bromo-1H-indole-2-carbonitrile) Related Products
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- 1420537-60-5(6-Bromo-1H-indole-2-carbonitrile)
- 902772-13-8(5-Bromo-1H-indole-2-carbonitrile)
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- 956003-76-2(5-Bromoisoquinoline-1-carbonitrile)
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- 6127-18-0(4-Bromo-2-methyl-1H-indole)
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